Cas no 1261232-46-5 (4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester)

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester is a high-purity intermediate widely used in pharmaceutical synthesis, particularly in the development of kinase inhibitors and other bioactive compounds. Its key advantages include a stable tert-butyl ester group, which enhances solubility and facilitates further functionalization, and a chloro-methyl-pyrimidine moiety that offers versatile reactivity for cross-coupling or substitution reactions. The compound’s well-defined stereochemistry and rigid piperazine backbone contribute to its utility in designing targeted therapeutics. Suitable for research-scale and process chemistry, it is characterized by consistent quality, low impurity levels, and compatibility with standard purification techniques.

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester structure

1261232-46-5 structure

Product Name:4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

CAS No:1261232-46-5

MF:C₁₅H₂₃ClN₄O₂

MW:326.821722269058

CID:2162523

Update Time:2025-05-28

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylate
- SBB075531
- tert-butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazinecarboxylate
- 4-(4-Chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C15H23ClN4O2/c1-10-8-17-13(18-12(10)16)19-6-7-20(11(2)9-19)14(21)22-15(3,4)5/h8,11H,6-7,9H2,1-5H3
- InChI Key： KZIFOQFCTLCERC-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=NC(=N1)N1CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 402
Topological Polar Surface Area: 58.6

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	090025-500mg	4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester	1261232-46-5		500mg	￡320.00	2022-03-01
Chemenu	CM491343-1g	tert-Butyl 4-(4-chloro-5-methylpyrimidin-2-yl)-2-methylpiperazine-1-carboxylate	1261232-46-5	95%	1g	$628	2023-02-03

4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Additional information on 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-46-5)

The compound 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-46-5) is a highly specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a chloro-methyl pyrimidine core and a tert-butyl ester-protected piperazine moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and kinase inhibitor design.

In recent years, the demand for heterocyclic compounds like 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in targeted therapy and small-molecule drug development. Its structural attributes align with modern trends in fragment-based drug design (FBDD) and high-throughput screening (HTS), where modular building blocks are essential. The tert-butyl ester group, in particular, offers synthetic flexibility, enabling deprotection under mild conditions for further functionalization.

The pyrimidine scaffold in this compound is a cornerstone of many FDA-approved drugs, particularly in oncology and antiviral therapeutics. Users often inquire about its synthetic routes, purity standards, and scalability for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with rigorous quality control protocols. Additionally, its stability under various storage conditions is a common topic in pharmaceutical forums and research publications.

From a green chemistry perspective, the synthesis of CAS No. 1261232-46-5 has garnered attention for optimizing atom economy and reducing toxic byproducts. Innovations in catalytic methods and solvent selection have improved its environmental footprint, addressing concerns raised by sustainability-focused researchers. This aligns with broader industry shifts toward eco-friendly synthesis and green solvents, which are frequently searched in academic and industrial databases.

The compound’s role in kinase inhibition studies is another hotspot. Kinases are pivotal in cell signaling pathways, and dysregulation is linked to diseases like cancer and autoimmune disorders. 4-(4-Chloro-5-methyl-pyrimidin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester serves as a precursor for selective kinase inhibitors, a topic dominating biomedical literature and patent filings. Researchers often explore its structure-activity relationships (SAR) to refine drug candidates.

In summary, CAS No. 1261232-46-5 exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its versatility in organic synthesis, coupled with its relevance to drug development, ensures its prominence in both academic and industrial settings. As precision medicine and AI-driven drug discovery evolve, this compound will likely remain a focal point for scientific inquiry and commercial applications.